Cas no 175202-46-7 (4-(Isopropylsulfonyl)thiophene-2-carboxylic acid)

• Product Name: 4-(Isopropylsulfonyl)thiophene-2-carboxylic acid
• CAS No: 175202-46-7
• MF: C₈H₁₀O₄S₂
• MW: 234.292600154877
• CID: 111867
• PubChem ID: 2820031
• Update Time: 2025-04-18

4-(Isopropylsulfonyl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Isopropylsulfonyl)thiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 4-[(1-methylethyl)sulfonyl]-
• 4-propan-2-ylsulfonylthiophene-2-carboxylic acid
• 175202-46-7
• SR-01000003813-1
• CCG-240447
• 2-Thiophenecarboxylic acid, 4-[(1-methylethyl)sulfonyl]-
• HMS1665K14
• SR-01000003813
• DTXSID50384847
• 4-(isopropylsulfonyl)thiophene-2-carboxylicacid

• Inchi： 1S/C8H10O4S2/c1-5(2)14(11,12)6-3-7(8(9)10)13-4-6/h3-5H,1-2H3,(H,9,10)
• InChI Key： ZDDVMNMNEKTFMR-UHFFFAOYSA-N
• SMILES： S(C1=CSC(C(=O)O)=C1)(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 234.0021
• Monoisotopic Mass: 234.00205114g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• PSA: 71.44